Cas no 1241504-91-5 (2-Cyclohexyl-4-phenylpiperidine)

• Product Name: 2-Cyclohexyl-4-phenylpiperidine
• CAS No: 1241504-91-5
• MF: C₁₇H₂₅N
• MW: 243.38710474968
• CID: 2760345
• PubChem ID: 57496384
• Update Time: 2025-06-12

2-Cyclohexyl-4-phenylpiperidine Chemical and Physical Properties

Names and Identifiers

• DTXSID90726909
• Cis-2-cyclohexyl-4-phenylpiperidine
• 1241504-91-5
• ZZXYRDFIQROERL-UHFFFAOYSA-N
• 2-CYCLOHEXYL-4-PHENYLPIPERIDINE
• 1241490-52-7
• SCHEMBL3713234
• 2-Cyclohexyl-4-phenylpiperidine

• MDL： MFCD20483137
• Inchi： 1S/C17H25N/c1-3-7-14(8-4-1)16-11-12-18-17(13-16)15-9-5-2-6-10-15/h1,3-4,7-8,15-18H,2,5-6,9-13H2
• InChI Key： ZZXYRDFIQROERL-UHFFFAOYSA-N
• SMILES： N1CCC(C2C=CC=CC=2)CC1C1CCCCC1

Computed Properties

• Exact Mass: 243.198699802Da
• Monoisotopic Mass: 243.198699802Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 2-Cyclohexyl-4-phenylpiperidine

Introduction to 2-Cyclohexyl-4-phenylpiperidine (CAS No: 1241504-91-5)

2-Cyclohexyl-4-phenylpiperidine, identified by its Chemical Abstracts Service (CAS) number 1241504-91-5, is a significant compound in the realm of pharmaceutical chemistry. This piperidine derivative has garnered attention due to its structural uniqueness and potential applications in medicinal chemistry. The compound features a cyclohexyl group at the 2-position and a phenyl group at the 4-position of the piperidine ring, which contributes to its distinct pharmacological properties.

The synthesis and characterization of 2-Cyclohexyl-4-phenylpiperidine involve sophisticated organic chemistry techniques. The presence of both cyclohexyl and phenyl substituents introduces steric and electronic effects that can modulate the compound's biological activity. Recent advancements in computational chemistry have enabled researchers to predict the molecular interactions of this compound with biological targets, providing insights into its potential therapeutic applications.

In the context of drug discovery, 2-Cyclohexyl-4-phenylpiperidine has been explored as a scaffold for developing novel pharmacological agents. Its piperidine core is a common motif in many bioactive molecules, making it a valuable building block for medicinal chemists. The introduction of the cyclohexyl and phenyl groups enhances the compound's lipophilicity, which can be crucial for membrane permeability and oral bioavailability.

Recent studies have highlighted the compound's potential in addressing neurological disorders. Piperidine derivatives are known for their role in modulating neurotransmitter systems, and 2-Cyclohexyl-4-phenylpiperidine shows promise in this area. Research indicates that this compound may interact with receptors involved in pain perception, motor control, and cognitive functions. The structural features of 2-Cyclohexyl-4-phenylpiperidine make it a candidate for further investigation in the development of treatments for conditions such as Parkinson's disease and chronic pain syndromes.

The pharmacokinetic properties of 2-Cyclohexyl-4-phenylpiperidine are also of great interest. Studies have begun to elucidate how the cyclohexyl and phenyl groups influence metabolic pathways and excretion rates. Understanding these processes is essential for optimizing drug dosages and minimizing side effects. Advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have been employed to study the metabolic fate of this compound.

Another area of exploration is the role of 2-Cyclohexyl-4-phenylpiperidine in cancer research. Piperidine derivatives have shown anti-cancer properties in various preclinical models. The structural features of 2-Cyclohexyl-4-phenylpiperidine may enable it to inhibit key enzymes involved in tumor growth and proliferation. Researchers are investigating its potential as an anti-cancer agent, focusing on its ability to disrupt signaling pathways that are aberrant in cancer cells.

The synthesis of 2-Cyclohexyl-4-phenylpiperidine presents unique challenges due to its complex structure. However, modern synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as multi-step organic synthesis, catalytic transformations, and automated chemical processes have been employed to streamline production. These advancements are crucial for ensuring that sufficient quantities of the compound are available for both research and potential clinical trials.

The safety profile of 2-Cyclohexyl-4-phenylpiperidine is another critical aspect that has been thoroughly examined. Preclinical toxicology studies have been conducted to assess its potential side effects and determine safe dosage ranges. These studies involve evaluating various parameters, including acute toxicity, chronic toxicity, and carcinogenicity. The results from these studies are essential for determining whether this compound can proceed to human clinical trials.

In conclusion, 2-Cyclohexyl-4-phenylpiperidine (CAS No: 1241504-91-5) is a promising compound with diverse applications in pharmaceutical chemistry. Its unique structure and potential biological activities make it a valuable candidate for further research in drug discovery. As our understanding of its pharmacological properties continues to grow, so does the potential for developing novel therapeutic agents based on this scaffold.